Atiprimod
Overview
Description
Atiprimod (INN, codenamed SK&F106615) is a substance currently under investigation for treating certain multiple myelomas and other advanced cancers. Additionally, it shows promise as a potential treatment for autoimmune diseases . Originally developed by GlaxoSmithKline as a potential rheumatoid arthritis therapy, this compound has also demonstrated efficacy against mantle cell lymphoma cells in vitro .
Preparation Methods
The synthesis of Atiprimod involves several steps
Spirogermanium Precursor: The synthesis begins with a precursor compound similar to Spirogermanium.
Key Steps:
Chemical Reactions Analysis
Atiprimod undergoes various reactions, including oxidation, reduction, and substitution. Common reagents and conditions are specific to each step in its synthesis. Major products formed during these reactions contribute to its overall structure.
Scientific Research Applications
Atiprimod’s applications span multiple fields:
Cancer Research: It inhibits angiogenesis (blood vessel growth) by suppressing vascular endothelial growth factor (VEGF) secretion, making it relevant for cancer treatment.
Autoimmune Diseases: Ongoing research explores its potential in managing autoimmune conditions.
Hyperlipidemia: Historically, this compound had applications in hyperlipidemia treatment.
Mechanism of Action
Atiprimod’s mechanism involves blocking STAT3 activation, which plays a crucial role in cell proliferation and survival. By inhibiting STAT3, it exerts antiproliferative and anticarcinogenic effects in multiple myeloma, breast cancer, and hepatocellular carcinoma .
Comparison with Similar Compounds
While Atiprimod belongs to the azaspirane class, its unique features set it apart from other compounds. Unfortunately, I don’t have a list of similar compounds at the moment.
properties
CAS RN |
123018-47-3 |
|---|---|
Molecular Formula |
C22H44N2 |
Molecular Weight |
336.6 g/mol |
IUPAC Name |
3-(8,8-dipropyl-2-azaspiro[4.5]decan-2-yl)-N,N-diethylpropan-1-amine |
InChI |
InChI=1S/C22H44N2/c1-5-10-21(11-6-2)12-14-22(15-13-21)16-19-24(20-22)18-9-17-23(7-3)8-4/h5-20H2,1-4H3 |
InChI Key |
SERHTTSLBVGRBY-UHFFFAOYSA-N |
SMILES |
CCCC1(CCC2(CC1)CCN(C2)CCCN(CC)CC)CCC |
Canonical SMILES |
CCCC1(CCC2(CC1)CCN(C2)CCCN(CC)CC)CCC |
Appearance |
Solid powder |
Other CAS RN |
123018-47-3 |
Purity |
>98% (or refer to the Certificate of Analysis) |
Related CAS |
130065-61-1 (2HCl) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
antiprimod atiprimod azaspirane N,N-diethyl-8,8-dipropyl-2-azaspiro(4.5)decane-2-propanamine dihydrochloride SK and F 106615 SK and F 106615, dihydrochloride SK and F-106615 SKF 106615 SKF-106615 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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